Cas no 762-72-1 (Allyltrimethylsilane)

• Product Name: Allyltrimethylsilane
• CAS No: 762-72-1
• MF: C₆H₁₄Si
• MW: 114.260862827301
• MDL: MFCD00008635
• CID: 39775
• PubChem ID: 24852502
• Update Time: 2025-05-21

Allyltrimethylsilane Chemical and Physical Properties

Names and Identifiers

• Allyltrimethylsilane
• Allyltrimethylisilane
• Trimethylallylsilane
• 3-(Trimethylsilyl)-1-propene
• 3-(Trimethylsilyl)propene
• Trimethyl(2-propenyl)silane
• Silane, trimethyl-2-propenyl- Trimethyl-prop-2-enylsilane
• Silane,trimethyl-2-propen-1-yl-
• trimethyl(prop-2-enyl)silane
• Silane, trimethyl-2-propenyl-
• Silane, allyltrimethyl-
• ALLYL TRIMETHYLSILANE
• allyl(trimethyl)silane
• Allytrimethylsilane
• HYWCXWRMUZYRPH-UHFFFAOYSA-N
• 8B84C337VF
• Silane, trimethyl-2-propen-1-yl-
• Allyltrimethylsilane, 99%
• Allyltrimethylsilane, 97%
• allyltrimethyl silane
• Allyl-trimethylsilane
• allyl-trimethyl-silane
• allyl trimethyl silane
• PubChem13670
• trimethyl-2
• trimethyl(prop-2-en-1-yl)silane
• allyltrimethyl-silane
• PubChem
• BP-20124
• InChI=1/C6H14Si/c1-5-6-7(2,3)4/h5H,1,6H2,2-4H
• FT-0622058
• Q-101307
• CA0570
• Allyltrimethylsilane, 98%
• EINECS 212-104-5
• AMY7007
• ALLYLTRIMETHYLSILANE [MI]
• AKOS008901411
• Q2838752
• NS00042048
• Allyltrimethylsilane, 98+%
• EN300-52820
• 762-72-1
• LS-13228
• trimethyl-2-propenylsilane
• J-802101
• A0729
• TRIMETHYL-2-PROPEN-1-YLSILANE
• MFCD00008635
• DTXSID5061089
• CCRIS 2649
• UNII-8B84C337VF
• DB-009568
• 3-Trimethylsilyl-1-propene
• DTXCID6047862
• DB-314320
• 212-104-5
• CS-0031619

• MDL： MFCD00008635
• Inchi： 1S/C6H14Si/c1-5-6-7(2,3)4/h5H,1,6H2,2-4H3
• InChI Key： HYWCXWRMUZYRPH-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC=C
• BRN： 906755

Computed Properties

• Exact Mass: 114.08600
• Monoisotopic Mass: 114.086477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.719 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 84-88 °C(lit.)
• Flash Point: Fahrenheit: 60.8 ° f
  Celsius: 16 ° c
  
• Refractive Index: n20/D 1.407(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 2.51060
• Solubility: It can be mixed with organic solvents and is insoluble in water. Soluble in most organic solvents, it is usually used in CH2Cl2, THF and MeCN.

Allyltrimethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36-S23
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Allyltrimethylsilane

Allyltrimethylsilane (CAS No. 762-72-1): A Comprehensive Overview

Allyltrimethylsilane (CAS No. 762-72-1) is a versatile organosilicon compound that has garnered significant attention in the fields of organic chemistry, materials science, and industrial applications. This compound, also referred to as allylsilane, is characterized by its unique structure, which combines the reactivity of allyl groups with the stability of silicon-based frameworks. In recent years, advancements in synthetic methodologies and a deeper understanding of its reactivity have expanded its utility across diverse domains.

The molecular structure of allyltrimethylsilane consists of a central silicon atom bonded to three methyl groups and one allyl group. This configuration imparts the compound with both nucleophilic and electrophilic reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its role in various reactions, including conjugate additions, cycloadditions, and cross-coupling reactions, which have been extensively documented in recent studies.

One of the most notable applications of allyltrimethylsilane is in the synthesis of complex organic molecules. Its ability to participate in [4+2] cycloadditions has been leveraged to construct bicyclic structures with high precision. Recent findings have highlighted its potential in the development of bioactive compounds, where precise control over stereochemistry is paramount. For instance, studies published in 2023 have demonstrated its utility in the synthesis of natural product analogs, underscoring its role as a key building block in medicinal chemistry.

In addition to its role in organic synthesis, allyltrimethylsilane has found applications in materials science. Its ability to undergo controlled polymerization has led to the development of novel siloxane-based polymers with tailored properties. These materials exhibit enhanced thermal stability and mechanical resilience, making them suitable for high-performance applications such as aerospace coatings and electronic encapsulants.

The synthesis of allyltrimethylsilane has also undergone significant refinements. Traditionally synthesized via the reaction of trimethylsilylacetylene with allylmagnesium bromide, modern approaches now employ more efficient catalysts and milder reaction conditions. Recent research has focused on developing environmentally friendly methods, such as using renewable feedstocks or catalytic systems that minimize waste generation.

From an industrial perspective, allyltrimethylsilane plays a pivotal role in the production of specialty chemicals. Its use as a precursor for silicone-based surfactants and emulsifiers has been instrumental in improving the performance of personal care products and food additives. Moreover, its application in agricultural chemicals has been explored, with studies indicating potential benefits for enhancing crop yields through targeted delivery systems.

Looking ahead, the continued exploration of allyltrimethylsilane's properties is expected to unlock new avenues for its application. Ongoing research into its reactivity under extreme conditions (e.g., high pressure or cryogenic temperatures) may reveal novel reaction pathways with implications for energy storage and conversion technologies.

In summary, allyltrimethylsilane (CAS No. 762-72-1) stands as a testament to the ingenuity of modern chemical synthesis and its profound impact across multiple disciplines. As scientific understanding deepens and technological advancements continue to unfold, this compound will undoubtedly remain at the forefront of innovation in materials science and organic chemistry.